FG-2101

• Molecular Formula: C30H32N5O6P
• Molecular Weight: 589.6 g/mol
• InChI: InChI=1S/C30H32N5O6P/c31-16-25-18-35(19-25)20-27(15-28-29(41-42(37,38)39)30(36)33-21-32-28)26-9-7-23(8-10-26)2-1-22-3-5-24(6-4-22)17-34-11-13-40-14-12-34/h3-10,21,25,27H,11-15,17-20H2,(H,32,33,36)(H2,37,38,39)/t27-/m1/s1
• InChIKey: MTAPQGVXYZUOBV-HHHXNRCGSA-N

FG-2101: Non-Hydroxamate LpxC Inhibitor Overview

FG-2101 is a first-in-class, non-hydroxamate small molecule inhibitor of the bacterial enzyme LpxC (UDP-3-O-acyl-N-acetylglucosamine deacetylase), an essential target for lipid A biosynthesis in Gram-negative bacteria [1]. Developed by Blacksmith Medicines, FG-2101 is designed as an orally and intravenously available phosphate prodrug of the active moiety, FG-960 [2][3]. Its primary differentiating feature is a novel 3-hydroxy-2-pyrimidinone metal-binding group that avoids the toxicity associated with hydroxamate-based LpxC inhibitors, which have historically failed in clinical development [1][4].

Target pathway

LpxC inhibition research

Model type

Gram-negative bacterial infection models

Administration

Supports IV and oral research routes

• [1] Cohen S, Munguia J, Taganov K, Agarwalla S, Martin D, Fan J, Lonergan D, Puerta D, Zimmerman Z, Tomaras T. First disclosure of FG-2101: A novel non-hydroxamate inhibitor of LpxC for treating Gram-negative bacteria infections including drug-resistant strains. ACS Spring 2025 Meeting; 2025 Mar 26; San Diego, CA. View Source
• [2] Blacksmith Medicines. FG-2101. Drug Hunter. 2025 May 20. View Source
• [3] PubChem. FG-2101 (CID 168181248). National Center for Biotechnology Information. View Source
• [4] 药明康德团队. 首次！2025年12款小分子新药结构揭晓. 2025 Apr 15. View Source

Why FG-2101 Cannot Be Substituted

Generic substitution with other LpxC inhibitors or alternative chemical classes is not scientifically viable due to fundamental differences in the metal-binding pharmacophore. Prior clinical-stage LpxC inhibitors, such as ACHN-975 (Achaogen) and PF-5081090 (Pfizer), utilize a hydroxamic acid functional group to coordinate the active site zinc ion [1]. This moiety is intrinsically linked to poor drug-like properties, including a preclinical cardiovascular (CV) toxicity signal that led to the termination of at least two prior LpxC-targeting programs in Phase I trials [2][3]. FG-2101 is the first LpxC inhibitor to enter clinical development with a non-hydroxamate, 3-hydroxy-2-pyrimidinone metal-binding motif [4]. This structural divergence is the basis for its unique selectivity profile and, critically, its demonstrated lack of the CV toxicity seen with its predecessors [3][5].

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Hydroxamate-based LpxC inhibitors may exhibit broader off-target metalloenzyme inhibition.

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Cardiovascular endpoint profiles from earlier LpxC inhibitors may not transfer to non-hydroxamate compounds.

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Oral bioavailability achieved via phosphate prodrug strategy; IV-only LpxC inhibitors lack oral research utility.

• [1] Cohen S, Munguia J, Taganov K, Agarwalla S, Martin D, Fan J, Lonergan D, Puerta D, Zimmerman Z, Tomaras T. First disclosure of FG-2101: A novel non-hydroxamate inhibitor of LpxC for treating Gram-negative bacteria infections including drug-resistant strains. ACS Spring 2025 Meeting; 2025 Mar 26; San Diego, CA. View Source
• [2] Blacksmith Medicines. Items Tagged with 'LpxC inhibitors'. BioWorld. 2025 Dec 25. View Source
• [3] Drug Hunter. FG-2101. LinkedIn Post. 2025 May 20. View Source
• [4] Halford B. 12 drug candidates debut in San Diego. C&EN. 2026 Jan 16. View Source
• [5] Blacksmith Medicines. Blacksmith's new LpxC inhibitor has strong preclinical efficacy, no cardiovascular toxicity. BioWorld. 2025 Dec 25. View Source

Quantitative Differentiation Evidence

Metalloenzyme Selectivity Profile

FG-2101 demonstrates a selectivity window exceeding 10,000-fold against a panel of other bacterial and human metalloenzymes [1]. This quantitative selectivity is a direct consequence of its non-hydroxamate metal-binding pharmacophore. In contrast, previous hydroxamate-based LpxC inhibitors (e.g., CHIR-090, PF-5081090) are known for promiscuous metal chelation, a feature contributing to off-target effects and limited therapeutic index [2][3].

Selectivity Profile

Class-level

>10,000-fold selectivity over bacterial and human metalloenzymes vs. hydroxamate inhibitors (significant off-target inhibition)

Supports metalloenzyme selectivity research context

Direct comparative data limited; class-level inference

Evidence Dimension	Selectivity over other metalloenzymes
Target Compound Data	>10,000-fold
Comparator Or Baseline	Hydroxamate-based LpxC inhibitors (class)
Quantified Difference	Specific fold-change not reported; FG-2101 is in the >10,000 range, while hydroxamates exhibit significantly lower selectivity
Conditions	Panel of bacterial and human metalloenzymes

Why This Matters

High selectivity is a primary driver for a reduced toxicity profile, a critical factor for selecting a clinical candidate over other LpxC-targeting research tools or failed clinical compounds.

• [1] Cohen S, Munguia J, Taganov K, Agarwalla S, Martin D, Fan J, Lonergan D, Puerta D, Zimmerman Z, Tomaras T. First disclosure of FG-2101: A novel non-hydroxamate inhibitor of LpxC for treating Gram-negative bacteria infections including drug-resistant strains. ACS Spring 2025 Meeting; 2025 Mar 26; San Diego, CA. View Source
• [2] McClerren AL, Endsley S, Bowman JL, Andersen NH, Guan Z, Rudolph J, Raetz CR. A slow, tight-binding inhibitor of the zinc-dependent deacetylase LpxC of lipid A biosynthesis with antibiotic activity comparable to ciprofloxacin. Biochemistry. 2005;44(50):16574-83. View Source
• [3] Halford B. 12 drug candidates debut in San Diego. C&EN. 2026 Jan 16. View Source

Cardiovascular Safety Advantage

A key differentiator for FG-2101 is its preclinical safety profile. It is reported to lack the cardiovascular (CV) toxicity signal that led to the termination of the two prior LpxC inhibitors, ACHN-975 and PF-5081090, in Phase I clinical trials [1][2]. This qualitative but critical outcome is a direct result of moving away from the hydroxamic acid scaffold. FG-2101 has completed 7-day and 14-day repeat-dose toxicology studies [3].

Cardiovascular Endpoint

Class-level

No signal in preclinical studies vs. ACHN-975 dose-limiting cardiovascular events (Phase 1)

Cardiovascular endpoint context may differ

Preclinical vs. Phase 1 dataset; not a direct head-to-head

Evidence Dimension	Presence of preclinical cardiovascular toxicity signal
Target Compound Data	Absent
Comparator Or Baseline	ACHN-975, PF-5081090
Quantified Difference	Qualitative: Absent vs. Present (leading to trial termination for comparators)
Conditions	Preclinical toxicology studies and Phase I trials for comparators

Why This Matters

This is the single most important procurement and selection advantage for a compound in a target class with a history of clinical failure due to safety. It directly addresses the primary risk factor for LpxC inhibitor development.

• [1] Drug Hunter. FG-2101. LinkedIn Post. 2025 May 20. View Source
• [2] Blacksmith Medicines. Items Tagged with 'LpxC inhibitors'. BioWorld. 2025 Dec 25. View Source
• [3] Blacksmith Medicines. Blacksmith Medicines Announces $3.3M in Funding from NIAID to Support Clinical Trial Manufacturing of Novel Antibiotic. BioSpace. 2024 Feb 21. View Source

Oral Prodrug Bioavailability

FG-2101 exhibits potent inhibition of the LpxC enzyme with an IC50 of approximately 1 nM [1]. This is a crucial baseline metric, as it is the first non-hydroxamate compound to demonstrate both this level of nanomolar in vitro potency and confirmed in vivo activity via both IV and oral administration in multiple animal models of Gram-negative infection, including drug-resistant strains [1]. While hydroxamate inhibitors like CHIR-090 also show nanomolar potency (Ki = 4.0 nM) , they lack the combined safety and oral bioavailability of FG-2101.

Oral Administration

Direct comparison

Phosphate prodrug; oral efficacy in animal infection models vs. IV-only LpxC inhibitors

Supports oral formulation research models

Oral bioavailability not numerically quantified in sources

Evidence Dimension	Inhibitory potency (LpxC)
Target Compound Data	IC50 ≈ 1 nM
Comparator Or Baseline	CHIR-090 (hydroxamate LpxC inhibitor)
Quantified Difference	Ki = 4.0 nM (comparable potency)
Conditions	In vitro enzymatic assay

Why This Matters

While potency is comparable to potent hydroxamates, it is the combination of this potency with a novel, safer metal-binding motif and proven in vivo oral efficacy that justifies selection over earlier, potent but toxic compounds.

• [1] Cohen S, Munguia J, Taganov K, Agarwalla S, Martin D, Fan J, Lonergan D, Puerta D, Zimmerman Z, Tomaras T. First disclosure of FG-2101: A novel non-hydroxamate inhibitor of LpxC for treating Gram-negative bacteria infections including drug-resistant strains. ACS Spring 2025 Meeting; 2025 Mar 26; San Diego, CA. View Source

LpxC Inhibition Potency

LpxC is an enzyme found exclusively in Gram-negative bacteria and is absent in Gram-positive species and human cells [1]. By selectively targeting LpxC, FG-2101 spares the beneficial Gram-positive bacteria in the gut microbiome [1][2]. This mechanism is in stark contrast to broad-spectrum antibiotics, which can cause significant dysbiosis and are a major risk factor for secondary Clostridioides difficile infection (CDI) [3]. FG-2101 is specifically designed to reduce this risk.

LpxC IC50

Data to verify

~1 nM TP0586532: 101 nM; LpxC-IN-5: 20 nM

Reported enzyme inhibition context

Sources not available; cross-study comparison

Evidence Dimension	Selectivity for Gram-negative bacteria vs. gut microbiome
Target Compound Data	Highly selective (target absent in Gram-positive bacteria)
Comparator Or Baseline	Broad-spectrum antibiotics (e.g., fluoroquinolones, cephalosporins)
Quantified Difference	Quantitative CDI risk reduction is inferred from mechanism; comparator classes have established high CDI risk.
Conditions	Based on target conservation and mechanism of action

Why This Matters

For procurement in a research setting focused on microbiome health or for clinical development, a compound with a mechanism that intrinsically avoids exacerbating CDI offers a distinct advantage over broad-spectrum alternatives, aligning with antibiotic stewardship principles.

• [1] Blacksmith Medicines. Blacksmith Medicines Advances Novel Antibiotic FG-2101 Targeting Drug-Resistant Gram-Negative Bacteria. MedPath. 2025 Aug 2. View Source
• [2] Cohen S, Munguia J, Taganov K, Agarwalla S, Martin D, Fan J, Lonergan D, Puerta D, Zimmerman Z, Tomaras T. First disclosure of FG-2101: A novel non-hydroxamate inhibitor of LpxC for treating Gram-negative bacteria infections including drug-resistant strains. ACS Spring 2025 Meeting; 2025 Mar 26; San Diego, CA. View Source
• [3] Blacksmith Medicines. Blacksmith Medicines Secures European Patent Allowance for LpxC-Targeting Antibacterial Compounds. Press Release. 2025 Nov 24. View Source

Antibacterial Spectrum

FG-2101 has been granted both Qualified Infectious Disease Product (QIDP) and Fast Track designations by the U.S. Food and Drug Administration (FDA) [1]. These designations confer significant commercial and regulatory advantages, including eligibility for priority review and an additional five years of market exclusivity upon approval [1]. This status is not universal for LpxC inhibitors and provides a concrete commercial differentiator. Earlier compounds like ACHN-975 and PF-5081090 were terminated prior to achieving these advanced regulatory milestones [2].

Antibacterial Spectrum

Supporting evidence

Broad Enterobacterales and biothreat pathogen activity vs. TP0586532 MIC90 4 µg/mL (carbapenem-resistant K. pneumoniae)

Supports antimicrobial spectrum screening

Direct MIC comparison unavailable; qualitative context

Evidence Dimension	FDA regulatory designation
Target Compound Data	QIDP and Fast Track designation granted
Comparator Or Baseline	ACHN-975, PF-5081090
Quantified Difference	FG-2101 has active designations; comparators' programs terminated in Phase I
Conditions	FDA review

Why This Matters

For procurement or licensing decisions, QIDP and Fast Track status are objective, third-party validated indicators of a program's potential to address an unmet medical need and its enhanced commercial prospects.

• [1] Blacksmith Medicines. Blacksmith Medicines Receives FDA Qualified Infectious Disease Product (QIDP) and Fast Track Designation for FG-2101, a Novel Antibiotic Targeting LpxC. Press Release. 2025 Oct 13. View Source
• [2] Drug Hunter. FG-2101. LinkedIn Post. 2025 May 20. View Source

Optimal Application Scenarios

In Vivo Efficacy Against Drug-Resistant Infections

FG-2101 is the optimal candidate for in vitro and in vivo research targeting multidrug-resistant Enterobacterales, including ESBL-producing and carbapenem-resistant strains [1]. Its novel mechanism of action ensures no cross-resistance with existing antibiotic classes, making it a critical tool for investigating new therapeutic strategies against priority pathogens where current treatment options are failing. The QIDP designation further underscores its intended use in serious, life-threatening infections [2].

LpxC Biology with Reduced Off-Target Toxicity

For drug discovery programs focused on metalloenzymes, FG-2101 serves as a critical proof-of-concept and benchmarking tool. Its >10,000-fold selectivity window over other metalloenzymes [3] demonstrates that highly specific inhibition is achievable with a non-hydroxamate scaffold. It is the appropriate benchmark for evaluating new chemical entities aiming to match or exceed its favorable potency-selectivity-safety profile. Programs targeting other zinc-dependent enzymes can use FG-2101's metal-binding strategy as a reference.

Oral Formulation Development for Gram-Negative Infections

In experimental models investigating the role of the gut microbiome in health and disease, FG-2101 provides a unique, target-specific tool. Its mechanism of action selectively depletes Gram-negative bacteria while preserving beneficial Gram-positive commensals [4]. This is a significant advantage over broad-spectrum antibiotics like ciprofloxacin, which cause extensive dysbiosis. Procurement for this scenario is justified by its ability to isolate the effects of Gram-negative pathogens without the confounding variable of total microbiome disruption [5].

Clinical Development Programs with an Enhanced Commercial Profile

For organizations evaluating late-stage preclinical assets for in-licensing or partnership, FG-2101's regulatory status is a key differentiator. The FDA's QIDP and Fast Track designations [2] provide concrete value in the form of accelerated review timelines and an additional five years of market exclusivity. This substantially de-risks the clinical and commercial path compared to programs without such designations, directly impacting financial models and procurement/investment decisions.

Application

Selection Property

Validation Focus

Gram-negative infection model studies (in vivo)

Prodrug enables oral/IV research routes

PK/PD and infection model endpoints

LpxC selectivity research

Non-hydroxamate metal-binding motif

Metalloenzyme selectivity and off-target screening

Oral prodrug formulation research

Phosphate prodrug oral bioavailability

Oral exposure and model-response endpoints

• [1] Blacksmith Medicines. Blacksmith Medicines Secures European Patent Allowance for LpxC-Targeting Antibacterial Compounds. Press Release. 2025 Nov 24. View Source
• [2] Blacksmith Medicines. Blacksmith Medicines Receives FDA Qualified Infectious Disease Product (QIDP) and Fast Track Designation for FG-2101, a Novel Antibiotic Targeting LpxC. Press Release. 2025 Oct 13. View Source
• [3] Cohen S, Munguia J, Taganov K, Agarwalla S, Martin D, Fan J, Lonergan D, Puerta D, Zimmerman Z, Tomaras T. First disclosure of FG-2101: A novel non-hydroxamate inhibitor of LpxC for treating Gram-negative bacteria infections including drug-resistant strains. ACS Spring 2025 Meeting; 2025 Mar 26; San Diego, CA. View Source
• [4] Blacksmith Medicines. Blacksmith Medicines Advances Novel Antibiotic FG-2101 Targeting Drug-Resistant Gram-Negative Bacteria. MedPath. 2025 Aug 2. View Source
• [5] McClerren AL, Endsley S, Bowman JL, Andersen NH, Guan Z, Rudolph J, Raetz CR. A slow, tight-binding inhibitor of the zinc-dependent deacetylase LpxC of lipid A biosynthesis with antibiotic activity comparable to ciprofloxacin. Biochemistry. 2005;44(50):16574-83. View Source